Cas no 121553-45-5 (1-cyclopropyl-4,4-diethoxybutane-1,3-dione)

• Product Name: 1-cyclopropyl-4,4-diethoxybutane-1,3-dione
• CAS No: 121553-45-5
• Molecular Formula: C₁₁H₁₈O₄
• Molecular Weight: 214.258224010468
• CID: 6392184
• PubChem ID: 19804676

1-cyclopropyl-4,4-diethoxybutane-1,3-dione Properties

Names and Identifiers

• 1-cyclopropyl-4,4-diethoxybutane-1,3-dione
• 1,3-Butanedione, 1-cyclopropyl-4,4-diethoxy-
• SCHEMBL9045044
• EN300-1126748
• 121553-45-5
• AKOS011393195

• InChIKey： JMJFYWAXQZTZGK-UHFFFAOYSA-N
• Inchi： 1S/C11H18O4/c1-3-14-11(15-4-2)10(13)7-9(12)8-5-6-8/h8,11H,3-7H2,1-2H3
• SMILES： C(C1CC1)(=O)CC(=O)C(OCC)OCC

Computed Properties

• Exact Mass: 214.12050905g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 214.12050905g/mol
• Heavy Atom Count: 15
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Boiling Point: 327.8±27.0 °C(Predicted)
• pka: 10.00±0.20(Predicted)
• Density: 1.105±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds